Cas no 4792-29-4 (1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid)

• Product Name: 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
• CAS No: 4792-29-4
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD04117971
• CID: 45322
• PubChem ID: 78517
• Update Time: 2025-04-18

1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid
• 1,3-dihydro-1-oxoisobenzofuran-5-carboxylic acid
• 1-oxo-3H-2-benzofuran-5-carboxylic acid
• 5-Carboxyphthalide
• 1,3-dihydro-1-oxo-5-isobenzofurancarboxylic acid
• 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
• 1-Oxo-phthalan-5-carbonsaeure
• 1-oxo-phthalan-5-carboxylic acid
• 5-carbophthalide
• 5-Carboxyl-phthalide
• phthalide-5-carboxylic acid
• 1-Oxo-5-phthalancarboxylic acid
• 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-
• 5-Phthalancarboxylic acid, 1-oxo-
• 1,3-DIHYDRO-1-OXOISOBENZOFURAN-5-CARBOXYLICACID
• MFCD04117971
• EN300-177256
• A827391
• SB21801
• 5-Carboxyphthalid
• 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid;2-cyclohexylideneethanamine;1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid
• SCHEMBL1407977
• QTWUWCFGWYYRRL-UHFFFAOYSA-N
• 5-carboxyphthalide, AldrichCPR
• AS-47186
• AKOS004123341
• DTXSID00197348
• EINECS 225-343-5
• 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylicacid
• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-
• 1-oxo-1,3-dihydro-isobenzofuran-5-carboxylic acid
• 5Carboxyphthalid
• FT-0655026
• 4792-29-4
• 9NF25F2LUE
• CS-0050454
• SY239176
• NS00031735
• F12521
• 1,3-Dihydro-1-oxoisobenzofuran-5-carbonsure

• MDL： MFCD04117971
• Inchi： 1S/C9H6O4/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2,(H,10,11)
• InChI Key： QTWUWCFGWYYRRL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2C1)=O

Computed Properties

• Exact Mass: 178.02700
• Monoisotopic Mass: 178.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: 白色至灰白色 无气味的粉末
• Density: 1.502
• Boiling Point: 481.1°C at 760 mmHg
• Flash Point: 206.3 °C
• Refractive Index: 1.635
• PSA: 63.60000
• LogP: 1.05520

1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives